N-(2,5-dimethylphenyl)-2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H20N2O2S2/c1-4-23-14-7-8-15-17(10-14)25-19(21-15)24-11-18(22)20-16-9-12(2)5-6-13(16)3/h5-10H,4,11H2,1-3H3,(H,20,22)
• InChI Key: AWVSITAFOJOECP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC(=O)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C19H20N2O2S2
• DSSTOX Substance ID: DTXSID80362133
• Molecular Weight: 372.5 g/mol
• CAS RN: 5791-03-7

Description

N-(2,5-dimethylphenyl)-2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various biomedical fields. This compound is commonly referred to as DMABT and is known for its unique chemical properties that make it suitable for use in various laboratory experiments.

Mechanism of Action

DMABT works by inhibiting the activity of various enzymes and proteins involved in the inflammatory process. It also scavenges free radicals and reduces oxidative stress, which can cause damage to cells and tissues.
Biochemical and Physiological Effects:
DMABT has been shown to have a range of biochemical and physiological effects, including reducing inflammation, protecting against oxidative stress, and improving cognitive function. It has also been found to have potential anti-cancer properties, making it a promising candidate for cancer research.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMABT is its potent antioxidant and anti-inflammatory properties, which make it a valuable tool for studying various disease processes. However, its limitations include its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for research involving DMABT, including its use in the development of new drugs and therapies for various diseases such as cancer and neurodegenerative disorders. It also has potential applications in the field of regenerative medicine, where it could be used to promote tissue repair and regeneration. Further studies are needed to fully understand the mechanisms of action of DMABT and its potential applications in various biomedical fields.

Synthesis Methods

The synthesis of DMABT involves the reaction of 2-mercaptobenzothiazole with 2,5-dimethylphenylacetyl chloride in the presence of a base. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

DMABT has been extensively studied for its potential applications in various biomedical fields such as cancer research, neurology, and pharmacology. It has been found to exhibit potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of new drugs and therapies.